Cas no 50728-08-0 (Phosphonothioic acid, propyl-, O-ethyl S-[2-(ethylthio)ethyl] ester)

• Product name: Phosphonothioic acid, propyl-, O-ethyl S-[2-(ethylthio)ethyl] ester
• CAS No: 50728-08-0
• MF: C₉H₂₁O₂PS₂
• MW: 256.365601301193
• CID: 364200
• PubChem ID: 14448284

Phosphonothioic acid, propyl-, O-ethyl S-[2-(ethylthio)ethyl] ester Chemical and Physical Properties

Names and Identifiers

• Phosphonothioic acid, propyl-, O-ethyl S-[2-(ethylthio)ethyl] ester
• 1-[ethoxy(2-ethylsulfanylethylsulfanyl)phosphoryl]propane
• DTXSID90560406
• 50728-08-0
• O-Ethyl S-[2-(ethylsulfanyl)ethyl] propylphosphonothioate

• Inchi： InChI=1S/C9H21O2PS2/c1-4-7-12(10,11-5-2)14-9-8-13-6-3/h4-9H2,1-3H3
• InChI Key： ITELISRZYXCIFG-UHFFFAOYSA-N
• SMILES： CCCP(=O)(OCC)SCCSCC

Computed Properties

• Exact Mass: 256.07223
• Monoisotopic Mass: 256.07205925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 76.9Ų

Experimental Properties

• PSA: 26.3